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Compound of Interest

Compound Name: Ono-AE1-329

Cat. No.: B1677325 Get Quote

For researchers, scientists, and drug development professionals handling Ono-AE1-329, a

novel and selective prostaglandin E2 receptor EP4 agonist, ensuring its proper disposal is a

critical component of laboratory safety and environmental responsibility. While specific disposal

protocols for Ono-AE1-329 are not readily available, this guide provides essential safety and

logistical information based on general best practices for the disposal of potent research

compounds and prostaglandin analogs. Adherence to these procedures is paramount to

minimize exposure risks and ensure regulatory compliance.

Essential Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Ono-AE1-329 in a well-

ventilated area, preferably within a chemical fume hood, to avoid the formation of aerosols.[1]

Standard personal protective equipment (PPE), including a lab coat, chemical-resistant gloves,

and safety glasses, must be worn at all times to prevent skin and eye contact.[1]

In case of accidental exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Rinse eyes thoroughly with water for at least 15 minutes.

Seek medical attention if irritation persists.
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The following table summarizes the key chemical and physical properties of Ono-AE1-329.

Property Value

Molecular Formula C23H32O6S2

Molecular Weight 468.6 g/mol

Appearance Solid powder

Storage Temperature -20°C for long-term storage (months to years)

Step-by-Step Disposal Procedure
The proper disposal of Ono-AE1-329 waste should be conducted in accordance with all

applicable federal, state, and local regulations for hazardous chemical waste.[2] The following

steps outline a general procedure for the safe disposal of Ono-AE1-329 and associated

materials.

Segregation of Waste: All materials contaminated with Ono-AE1-329, including unused

compound, solutions, contaminated labware (e.g., pipette tips, vials), and personal protective

equipment (PPE), must be segregated from general laboratory waste.

Waste Collection:

Solid Waste: Collect all solid waste, including contaminated gloves, wipes, and disposable

labware, in a dedicated, clearly labeled hazardous waste container. The container should

be robust, leak-proof, and have a secure lid.

Liquid Waste: Collect all liquid waste containing Ono-AE1-329 in a designated, leak-proof,

and clearly labeled hazardous waste container. It is recommended to use a container

compatible with the solvents used to dissolve the compound. Do not let the chemical enter

drains.

Labeling: The hazardous waste container must be clearly labeled with the words "Hazardous

Waste," the full chemical name "Ono-AE1-329," and any other information required by your

institution's environmental health and safety (EHS) department.
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Storage: Store the sealed hazardous waste container in a designated and secure area, away

from incompatible materials, until it is collected by trained EHS personnel or a licensed

hazardous waste disposal contractor.

Decontamination: All non-disposable labware and surfaces that have come into contact with

Ono-AE1-329 should be thoroughly decontaminated using an appropriate solvent or

cleaning agent as recommended by your institution's safety protocols.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Ono-AE1-329.
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Caption: Logical flow for the safe disposal of Ono-AE1-329.

Experimental Protocols
Detailed experimental protocols involving Ono-AE1-329 were not available in the public

domain. For specific experimental methodologies, researchers should refer to the
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manufacturer's product information or relevant scientific literature. When preparing solutions, it

is best practice to prepare aqueous solutions fresh and use them within a day, avoiding

extended storage.[1] If a different solvent from the one supplied is required, the original solvent

can be evaporated under a gentle stream of an inert gas like nitrogen, and the compound can

then be redissolved in the desired solvent.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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